Cas no 956034-20-1 (3-[(4-Methoxyphenyl)methoxy]-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine)

3-[(4-Methoxyphenyl)methoxy]-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine is a boronic ester derivative featuring a pyridine core functionalized with a 4-methoxybenzyloxy group and a pinacol boronate moiety. This compound is valuable in synthetic organic chemistry, particularly in Suzuki-Miyaura cross-coupling reactions, due to its stable boronate group, which facilitates efficient aryl-aryl bond formation. The methoxybenzyloxy substituent enhances solubility and modulates reactivity, making it suitable for controlled functionalization. Its robust structure ensures compatibility with diverse reaction conditions, while the pinacol boronate group offers improved handling and storage stability. This reagent is commonly employed in pharmaceutical and materials science research for constructing complex heterocyclic frameworks.
3-[(4-Methoxyphenyl)methoxy]-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine structure
956034-20-1 structure
Product Name:3-[(4-Methoxyphenyl)methoxy]-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
CAS No:956034-20-1
MF:C19H24BNO4
MW:341.20916557312
CID:2196311
Update Time:2025-05-28

3-[(4-Methoxyphenyl)methoxy]-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

    • 3-[(4-Methoxyphenyl)methoxy]pyridine-5-boronic acid pinacol ester
    • 3-[(4-MEthoxyphenyl)methoxy] pyridine-5-boronic acid pinacol ester
    • UANQIDKGSZWJFX-UHFFFAOYSA-N
    • 3-(4-methoxy-benzyloxy)-5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-pyridine
    • 3-[(4-Methoxyphenyl)methoxy]-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
    • Inchi: 1S/C19H24BNO4/c1-18(2)19(3,4)25-20(24-18)15-10-17(12-21-11-15)23-13-14-6-8-16(22-5)9-7-14/h6-12H,13H2,1-5H3
    • InChI Key: UANQIDKGSZWJFX-UHFFFAOYSA-N
    • SMILES: O1B(C2C=NC=C(C=2)OCC2C=CC(=CC=2)OC)OC(C)(C)C1(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 5
  • Complexity: 421
  • Topological Polar Surface Area: 49.8

3-[(4-Methoxyphenyl)methoxy]-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Pricemore >>

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